Cas no 941927-24-8 (N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide)

• Product Name: N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
• CAS No: 941927-24-8
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6233897
• PubChem ID: 16948558
• Update Time: 2025-06-12

N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
• 941927-24-8
• F2432-0451
• N-[2-(3-methoxyphenyl)ethyl]-2-[(3-methylphenyl)carbamoylamino]-1,3-thiazole-4-carboxamide
• N-[2-(3-methoxyphenyl)ethyl]-2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazole-4-carboxamide
• AKOS024647925
• N-(3-methoxyphenethyl)-2-(3-(m-tolyl)ureido)thiazole-4-carboxamide

• Inchi： 1S/C21H22N4O3S/c1-14-5-3-7-16(11-14)23-20(27)25-21-24-18(13-29-21)19(26)22-10-9-15-6-4-8-17(12-15)28-2/h3-8,11-13H,9-10H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： KKEFMYXLGJBJCK-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCC2C=CC=C(C=2)OC)=O)N=C1NC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 410.14126175g/mol
• Monoisotopic Mass: 410.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide

Professional Introduction to N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide (CAS No. 941927-24-8)

N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide, a compound with the CAS number 941927-24-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique functional groups of this molecule make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide features a thiazole core, which is a well-known pharmacophore in medicinal chemistry. Thiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a carbamoylamino group and a 3-methoxyphenyl moiety further enhances the molecule's potential by introducing additional binding sites and interactions with biological targets.

Recent research has highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. For instance, studies have demonstrated that thiazole-based compounds can modulate various cellular pathways, making them valuable in the treatment of chronic diseases. The specific arrangement of functional groups in N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide suggests that it may interact with biological targets in a unique manner, potentially leading to new therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework. These synthetic approaches not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative methodologies in drug development.

In terms of biological activity, preliminary studies on N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide have shown promising results. The compound exhibits notable affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator. Further investigations are underway to elucidate its mechanism of action and to explore its efficacy in preclinical models. These studies aim to validate the compound's therapeutic potential and to identify suitable indications for its application.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques are employed to predict the binding interactions between N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide and its target proteins. These simulations provide valuable insights into the compound's binding affinity and selectivity, guiding the optimization process towards more effective therapeutic agents. The integration of experimental data with computational methods has become a cornerstone in modern drug discovery.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility, low bioavailability, and off-target effects. To address these issues, researchers are exploring various strategies to enhance the pharmacokinetic properties of N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide. Techniques such as prodrug design and chemical modifications are being investigated to improve its delivery and efficacy. These efforts are crucial in translating promising preclinical findings into tangible clinical benefits for patients.

The regulatory landscape for new drug development also plays a significant role in the progression of compounds like N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide. Compliance with stringent guidelines ensures that safety and efficacy are rigorously evaluated before clinical use. Collaborative efforts between academia and industry are essential in navigating these regulatory pathways efficiently. Such partnerships foster innovation while maintaining high standards for patient care.

Looking ahead, the future prospects for N-2-(3-methoxyphenyl)ethyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide appear promising. Ongoing research aims to expand its therapeutic applications through further optimization and clinical trials. The compound's unique structural features offer a rich foundation for exploring new drug modalities. As our understanding of biological systems continues to evolve, molecules like this one will likely play a pivotal role in addressing unmet medical needs.